Cas no 721899-34-9 (N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide)

N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide is a synthetic organic compound featuring a quinazoline core linked to an ethoxyphenyl moiety via a sulfanylacetamide bridge. This structure imparts potential bioactivity, particularly in medicinal chemistry, where quinazoline derivatives are known for their pharmacological properties. The ethoxyphenyl group may enhance solubility and metabolic stability, while the thioether linkage could influence reactivity and binding affinity. The compound’s design suggests utility as an intermediate or scaffold in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. Its well-defined structure allows for precise modifications, making it a valuable candidate for further research in therapeutic development.

N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide structure

721899-34-9 structure

Product Name:N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide

CAS No:721899-34-9

MF:C₁₈H₁₇N₃O₂S

MW:339.411482572556

CID:6528139

Update Time:2025-09-27

N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide
- N-(2-ethoxyphenyl)-2-(quinazolin-4-ylthio)acetamide
- N-(2-ethoxyphenyl)-2-quinazolin-4-ylsulfanylacetamide
- Acetamide, N-(2-ethoxyphenyl)-2-(4-quinazolinylthio)-
- Inchi： 1S/C18H17N3O2S/c1-2-23-16-10-6-5-9-15(16)21-17(22)11-24-18-13-7-3-4-8-14(13)19-12-20-18/h3-10,12H,2,11H2,1H3,(H,21,22)
- InChI Key： HQWLTDNEYDPYPF-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1=C2C(=NC=N1)C=CC=C2

Experimental Properties

Density: 1.30±0.1 g/cm3(Predicted)
Boiling Point: 555.6±35.0 °C(Predicted)
pka: 12.30±0.70(Predicted)

N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0674-0048-2μmol	N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide	721899-34-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0674-0048-5μmol	N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide	721899-34-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0674-0048-10μmol	N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide	721899-34-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0674-0048-20μmol	N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide	721899-34-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0674-0048-1mg	N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide	721899-34-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0674-0048-2mg	N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide	721899-34-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0674-0048-3mg	N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide	721899-34-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0674-0048-4mg	N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide	721899-34-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0674-0048-5mg	N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide	721899-34-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0674-0048-10mg	N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide	721899-34-9	90%+	10mg	$79.0	2023-05-17

N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide Related Literature

1. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Related Categories

Additional information on N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide

N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721899-34-9): An Overview of a Promising Compound in Pharmaceutical Research

N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721899-34-9) is a compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique chemical structure, has shown promising results in various preclinical studies, particularly in the areas of cancer and neurodegenerative diseases.

The chemical structure of N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide is composed of a quinazoline ring linked to an acetamide moiety through a sulfur atom. The presence of the ethoxyphenyl group adds to its structural complexity and contributes to its pharmacological properties. This compound belongs to a class of molecules known as quinazoline derivatives, which have been extensively studied for their diverse biological activities.

Recent research has highlighted the antiproliferative activity of N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide. Studies have shown that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its antiproliferative effects, N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide has also demonstrated neuroprotective properties. Preclinical studies have indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of Nrf2, a transcription factor that plays a crucial role in cellular defense against oxidative stress.

The pharmacokinetic profile of N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide has been extensively evaluated in animal models. Results from these studies suggest that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent.

To further validate its therapeutic potential, several clinical trials are currently underway to assess the safety and efficacy of N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-(2-ethoxyphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721899-34-9) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutics targeting cancer and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.